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Compound of Interest

Compound Name: Tetrabromosilane

Cat. No.: B1584419

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise overview of the fundamental physicochemical properties of
Silicon Tetrabromide (SiBr4), a compound of interest in various chemical synthesis and
materials science applications. All quantitative data is presented in a structured format for
clarity and ease of comparison.

Chemical Formula and Structure

Silicon Tetrabromide, also known as tetrabromosilane, is an inorganic compound with the
chemical formula SiBr4.[1] It consists of a central silicon atom covalently bonded to four
bromine atoms, resulting in a tetrahedral geometry.[2]

Molecular Weight

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The calculation for SiBr4 is detailed below.

Table 1: Atomic Weights of Constituent Elements

Element Symbol Atomic Weight ( g/mol )
Silicon Si 28.0855[3]
Bromine Br 79.904[4][5][6]
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The molecular weight of SiBr4 is calculated as follows:

Molecular Weight = (1 x Atomic Weight of Si) + (4 x Atomic Weight of Br) Molecular Weight = (1
x 28.0855) + (4 x 79.904) = 347.7015 g/mol

This calculated value is consistent with experimentally determined and published molecular
weights for Silicon Tetrabromide.

Table 2: Molecular Weight of SiBr4

Calculated Published
Compound Chemical Formula Molecular Weight ( Molecular Weight (
g/mol ) g/mol )

347.70[2][7],

Silicon Tetrabromide SiBr4 347.7015
347.702[8][9]

Logical Relationship for Molecular Weight
Calculation

The relationship between the atomic weights of the constituent elements and the final
molecular weight of the compound can be visualized as a simple workflow.
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Caption: Workflow for calculating the molecular weight of SiBr4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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